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Compound of Interest

Compound Name: Ethyl heptafluorobutyrate

Cat. No.: B146936

For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethyl hentafluorobutyrate (CAS: 356-27-4) is a fluorinated ester that has been identified for its
potential use in the formulation of eco-friendly refrigerants.[1] This document provides a
summary of its known properties and outlines a general framework of experimental protocols
for the comprehensive evaluation of its performance and suitability as a refrigerant. Due to a
lack of publicly available data, this document also serves as a template for the systematic
assessment of novel refrigerant candidates.

Properties of Ethyl Heptafluorobutyrate

A compilation of the currently available physical, chemical, and safety data for ethyl
hentafluorobutyrate is presented below. It is important to note that critical thermodynamic
properties required for a full refrigerant cycle analysis, such as critical temperature and
pressure, are not readily available in the reviewed literature.

Table 1: General and Physicochemical Properties of Ethyl Heptafluorobutyrate
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Property Value Reference
Chemical Formula CeHsF702 [1112]
Molecular Weight 242.09 g/mol [1][3]

CAS Number 356-27-4 [1][21[4]
Appearance Colorless liquid [1114]
Boiling Point 96 °C (205 °F) [1]

Flash Point 14 °C (57.2 °F) [4]

Ethyl heptafluorobutanoate,
Synonyms [11[3]114]
Ethyl perfluorobutyrate

Table 2: Safety and Environmental Data for Ethyl Heptafluorobutyrate

Property Value Reference

Flammable liquid and vapor.
May cause eye, skin, and

Hazards respiratory tract irritation. May [4115]
cause central nervous system

depression.

Safety glasses, chemical
Personal Protective Equipment  resistant gloves, and adequate  [5][6][7]

ventilation are recommended.

Global Warming Potential
(GWP)

Data not available.

Ozone Depletion Potential
(ODP)

Data not available.

Performance as a Refrigerant: A General Evaluation
Protocol
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A comprehensive evaluation of a potential refrigerant involves the determination of its
thermodynamic properties and its performance in a standardized refrigeration cycle. The
following protocols outline the necessary experimental procedures.

2.1. Determination of Thermophysical Properties

Accurate thermophysical property data is essential for modeling and predicting the
performance of a refrigerant.

Experimental Protocol: Measuring Key Thermophysical Properties
o Critical Temperature and Pressure Measurement:
o Utilize a high-pressure, variable-volume view cell.
o Introduce a known amount of the sample into the cell.
o Gradually increase the temperature and pressure, observing the phase behavior.

o The critical point is identified as the temperature and pressure at which the liquid and
vapor phases become indistinguishable.

e Vapor Pressure Measurement:
o Employ a static or dynamic equilibrium apparatus.
o Measure the pressure of the vapor in equilibrium with the liquid at various temperatures.
o Ensure the system has reached thermal equilibrium at each measurement point.

e Density, Viscosity, and Thermal Conductivity Measurement:

o Measure liquid and vapor density using a vibrating tube densimeter over a range of
temperatures and pressures.

o Determine viscosity using a viscometer, such as a falling-piston or rotational viscometer.
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o Measure thermal conductivity using the transient hot-wire or steady-state parallel-plate
method.

Table 3: Essential Thermophysical Properties for Refrigerant Evaluation (Template)

Property Saturated Liquid Saturated Vapor Units
Temperature Kor°C

Pressure kPa

Density kg/m 3

Specific Enthalpy kJ/kg

Specific Entropy kJ/(kg-K)

Specific Heat (Cp) kJ/(kg-K)

Viscosity pPa-s

Thermal Conductivity W/(m-K)

2.2. Refrigeration Cycle Performance Testing

The performance of a refrigerant is evaluated in a vapor-compression refrigeration cycle test
rg.

Experimental Protocol: Performance Testing in a Vapor-Compression Cycle
e System Setup:

o Construct a standard vapor-compression refrigeration loop including a compressor,
condenser, expansion valve, and evaporator.

o Instrument the loop with temperature, pressure, and flow rate sensors at the inlet and
outlet of each component.

o Incorporate a power meter to measure the energy consumption of the compressor.

o Test Procedure:
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[e]

Charge the system with the refrigerant under investigation.

o

Set the desired evaporator and condenser temperatures.

[¢]

Allow the system to reach a steady state of operation.

[¢]

Record all sensor readings at regular intervals.

o Data Analysis:
o Calculate the refrigerant mass flow rate.

o Determine the enthalpy at each state point using the measured temperature and pressure
and the previously determined thermophysical properties.

o Calculate the refrigerating effect (cooling capacity), compressor work, and the Coefficient
of Performance (COP).

Table 4: Refrigeration Performance Metrics (Template)

Parameter Symbol Formula Units
] ) h_evap,out -
Refrigerating Effect Q _evap ] kJ/kg
h_evap,in
h_comp,out -
Compressor Work W_comp ] kJ/kg
h_comp,in

Coefficient of
COP Q_evap /W_comp
Performance

Volumetric Cooling .
) VCC Q_evap * p_comp,in kJ/m3
Capacity

Visualizing Relationships and Workflows

3.1. Logical Relationship of Refrigerant Properties
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The suitability of a substance as a refrigerant is determined by a combination of its
thermodynamic, safety, and environmental properties.

Potential Refrigerant
(e.g., Ethyl Heptafluorobutyrate)

Thermodynamic Properties Safety Properties Environmental Properties
(Critical Point, Vapor Pressure, etc.) (Flammability, Toxicity) (GWP, ODP)

Refrigeration Performance
(COP, Cooling Capacity)

Click to download full resolution via product page

Caption: Interrelation of key properties for refrigerant evaluation.

3.2. Experimental Workflow for Refrigerant Evaluation

A systematic workflow is crucial for the thorough assessment of a new refrigerant candidate.
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Identify Candidate Refrigerant

Measure Thermodynamic Assess Safety Determine Environmental

Properties (Flammability, Toxicity) Impact (GWP, ODP)

Perform Refrigeration
Cycle Testing

Analyze Performance Data
(COP, Capacity)

Conclusion on Suitability
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Caption: A generalized experimental workflow for new refrigerants.

Conclusion

While ethyl heptafluorobutyrate is noted for its potential in refrigerant formulations, a
comprehensive assessment of its viability as a standalone refrigerant requires extensive
experimental investigation. The protocols and frameworks provided in this document offer a
systematic approach for researchers to determine the necessary thermodynamic properties
and performance characteristics of this and other novel refrigerant candidates. The emphasis
on safety and environmental impact assessment is critical in the development of the next
generation of sustainable refrigeration technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scribd.com [scribd.com]
. elibrary.tranetechnologies.com [elibrary.tranetechnologies.com]

. youtube.com [youtube.com]

. mdpi.com [mdpi.com]

1
2
3

e 4. scribd.com [scribd.com]
5
6. orbi.uliege.be [orbi.uliege.be]
7

. irjet.net [irjet.net]
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refrigerant-properties-and-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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